(R)-2-Hydroxybutanoic acid

Description

(R)-2-Hydroxybutanoic acid, also known as (R)-α-Hydroxybutyric acid, is an optically active form of 2-hydroxybutyric acid . It is a chiral compound, specifically the (R)-enantiomer of 2-hydroxybutyric acid . This organic acid is involved in several metabolic pathways and is derived from alpha-ketobutyrate . Alpha-ketobutyrate is produced during amino acid catabolism, particularly from threonine and methionine, and in glutathione anabolism via the cysteine formation pathway . 2-Hydroxybutyrate, the conjugate base of 2-hydroxybutyric acid, is created in mammalian tissues during the breakdown of L-threonine or the synthesis of glutathione. Under conditions of oxidative stress, the production of 2-hydroxybutyrate increases, indicating its role in detoxification processes .

(R)-2-Hydroxybutanoic acid has applications in scientific research, serving as a chiral building block in synthesizing pharmaceuticals and fine chemicals. It also acts as a metabolic intermediate in various biochemical pathways, including amino acid synthesis. Research has explored its potential role in treating metabolic disorders and as a biomarker for certain diseases. Furthermore, it is utilized in the production of biodegradable polymers and as a precursor for various chemical syntheses. Elevated levels of this compound have been associated with improved insulin sensitivity and glucose metabolism.

Similar compounds include lactic acid, which has a similar structure but with the hydroxyl group on the second carbon, 3-hydroxybutanoic acid, differing in the hydroxyl group's position, and 2-oxobutanoic acid, the oxidized form of (R)-2-Hydroxybutanoic acid. (R)-2-Hydroxybutanoic acid's specific chiral configuration makes it valuable in asymmetric synthesis, distinguishing it from other hydroxy acids. The molecular formula of (R)-2-Hydroxybutanoic acid is C4H8O3, with a molecular weight of 104.10 g/mol, a density of 1.195 g/cm³, a melting point between 50-54 °C, and a boiling point of 238.3 °C at 760 mmHg.

• CAS No.: 20016-85-7
• Product Name: (R)-2-Hydroxybutanoic acid
• Molecular Formula: C4H8O3
• Molecular Weight: 104.1 g/mol
• IUPAC Name: (2R)-2-hydroxybutanoic acid
• Standard InChI: InChI=1S/C4H8O3/c1-2-3(5)4(6)7/h3,5H,2H2,1H3,(H,6,7)/t3-/m1/s1
• Standard InChIKey: AFENDNXGAFYKQO-GSVOUGTGSA-N
• SMILES: CCC(C(=O)O)O
• Canonical SMILES: CCC(C(=O)O)O
• Synonyms: (R)-2-hydroxybutanoic acid;(R)-alpha-Hydroxybutyric acid;D-(-)-alpha-Hydroxybutyric acid;D-2-Hydroxybutyric acid;D-alpha-Hydroxybutyric acid;(R)-2-Hydroxybutyric acid >=97.0% (T)
• PubChem Compound: 449265
• Last Modified: Sep 12 2023